Cas no 1135283-18-9 (3-Chloro-2-ethynyl-5-(trifluoromethyl)pyridine)

3-Chloro-2-ethynyl-5-(trifluoromethyl)pyridine structure
1135283-18-9 structure
Product Name:3-Chloro-2-ethynyl-5-(trifluoromethyl)pyridine
CAS No:1135283-18-9
MF:C8H3ClF3N
MW:205.564331293106
MDL:MFCD11840989
CID:4572445
PubChem ID:40148048
Update Time:2025-09-19

3-Chloro-2-ethynyl-5-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

    • 3-Chloro-2-ethynyl-5-(trifluoromethyl)pyridine
    • [3-Chloro-5-(trifluoromethyl)pyridin-2-yl]acetylene
    • Pyridine, 3-chloro-2-ethynyl-5-(trifluoromethyl)-
    • G70309
    • SCHEMBL17180597
    • DTXSID901246892
    • CS-0325213
    • MGBAONQLGHVNRS-UHFFFAOYSA-N
    • 1135283-18-9
    • AKOS005071730
    • AD-5008
    • MFCD11840989
    • MDL: MFCD11840989
    • Inchi: 1S/C8H3ClF3N/c1-2-7-6(9)3-5(4-13-7)8(10,11)12/h1,3-4H
    • InChI Key: MGBAONQLGHVNRS-UHFFFAOYSA-N
    • SMILES: C1(C#C)=NC=C(C(F)(F)F)C=C1Cl

Computed Properties

  • Exact Mass: 204.9906113g/mol
  • Monoisotopic Mass: 204.9906113g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 229
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 12.9Ų

Experimental Properties

  • Boiling Point: 24°/0.1mm

3-Chloro-2-ethynyl-5-(trifluoromethyl)pyridine Security Information

  • HazardClass:IRRITANT

3-Chloro-2-ethynyl-5-(trifluoromethyl)pyridine Pricemore >>

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